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Compound of Interest

Compound Name: (rac)-AG-205

Cat. No.: B1665634 Get Quote

An essential procedure in utilizing (rac)-AG-205 for research is the accurate preparation of a

stock solution. This document provides detailed application notes and protocols for

researchers, scientists, and drug development professionals to ensure the consistent and

effective use of this potent progesterone receptor membrane component 1 (Pgrmc1) inhibitor.

Introduction
(rac)-AG-205 is a small molecule inhibitor of the progesterone receptor membrane component

1 (Pgrmc1).[1][2][3] It is a valuable tool in studying sterol synthesis and neuronal resistance to

hypoxia-ischemia by preventing NF-kB signaling and activating the BDNF/PI3K/AKT pathway.

[1] Proper preparation of a stock solution is the first critical step for in vitro and in vivo

experiments. This protocol outlines the necessary steps to prepare a stock solution of (rac)-
AG-205 with a focus on accuracy, safety, and stability.

Physicochemical Properties
A summary of the key physicochemical properties of (rac)-AG-205 is provided in the table

below. This information is crucial for accurate calculations and handling of the compound.
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Property Value Source

Molecular Formula C22H23ClN6OS [1][2]

Molecular Weight 454.98 g/mol [1][2][4]

Appearance Solid [1]

Solubility Soluble in DMSO up to 50 mM

CAS Number 442656-02-2 [1][2]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of (rac)-AG-205 in dimethyl

sulfoxide (DMSO).

Materials
(rac)-AG-205 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure
Determine the required mass of (rac)-AG-205:

Use the following formula to calculate the mass of (rac)-AG-205 needed to prepare the

desired volume of a 10 mM stock solution: Mass (mg) = Desired Volume (mL) x 10 mM x
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454.98 ( g/mol ) / 1000

For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution, the calculation would

be: Mass (mg) = 1 mL x 10 mmol/L x 454.98 g/mol / 1000 = 4.55 mg

Weighing (rac)-AG-205:

Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

Carefully weigh out the calculated mass of (rac)-AG-205 powder and add it to the tube.

Dissolving the compound:

Add the desired volume of DMSO to the tube containing the (rac)-AG-205 powder. For the

example above, add 1 mL of DMSO.

Cap the tube securely and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a water bath (25-30°C) may be used to aid dissolution if necessary.

Visually inspect the solution to ensure there are no visible particles.

Storage:

Store the stock solution in small aliquots to avoid repeated freeze-thaw cycles.

For short-term storage (up to 1 month), store at -20°C.[1]

For long-term storage (up to 6 months), store at -80°C.[1]

The solid powder can be stored at -20°C for up to 3 years.[1]

Safety Precautions
(rac)-AG-205 is a bioactive molecule. Handle with care and use appropriate personal

protective equipment.

Work in a well-ventilated area or a chemical fume hood.

Avoid inhalation of the powder and contact with skin and eyes.
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Consult the Safety Data Sheet (SDS) for complete safety information.

Experimental Workflow
The following diagram illustrates the key steps in the preparation of a (rac)-AG-205 stock

solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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